Cas no 895452-55-8 (N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 895452-55-8
• MF: C₁₈H₂₀N₂O₄S₂
• MW: 392.492402076721
• CID: 6393068
• PubChem ID: 7244581
• Update Time: 2025-10-24

N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• HGWUHAWTHQZAGN-HNENSFHCSA-N
• SR-01000021047-1
• 895452-55-8
• F2525-0313
• AKOS024656844
• N-[3-(2-ethoxyethyl)-5,6-dimethoxy-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• N-[(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• SR-01000021047
• (Z)-N-(3-(2-ethoxyethyl)-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• Inchi： 1S/C18H20N2O4S2/c1-4-24-8-7-20-12-10-13(22-2)14(23-3)11-16(12)26-18(20)19-17(21)15-6-5-9-25-15/h5-6,9-11H,4,7-8H2,1-3H3/b19-18-
• InChI Key： HGWUHAWTHQZAGN-HNENSFHCSA-N
• SMILES： S1/C(=N\C(C2=CC=CS2)=O)/N(CCOCC)C2C=C(C(=CC1=2)OC)OC

Computed Properties

• Exact Mass: 392.08644947g/mol
• Monoisotopic Mass: 392.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Introduction to N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 895452-55-8)

N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

This compound, identified by its CAS number 895452-55-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its unique structural composition and chemical properties make it a subject of considerable interest for researchers exploring novel therapeutic agents. The molecule features a complex heterocyclic framework that includes benzothiazole and thiophene rings, which are well-documented for their pharmacological activity.

The benzothiazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules. It has been extensively studied for its potential in treating a variety of diseases, including infectious disorders and chronic conditions. The dimethoxy substitution on the benzothiazole ring enhances its solubility and bioavailability, making it an attractive scaffold for drug development. Additionally, the presence of an ethoxyethyl side chain at the 3-position introduces a flexible region that can be modified to optimize pharmacokinetic properties.

The thiophene ring in this compound contributes to its overall stability and reactivity, enabling it to participate in various biochemical interactions. Thiophenes are known for their role in anti-inflammatory and antioxidant therapies, further extending the potential therapeutic applications of this compound. The carboxamide group at the 2-position of the thiophene ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have demonstrated that molecules incorporating benzothiazole and thiophene units exhibit promising activity against enzymes and receptors involved in disease pathways. For instance, derivatives of these scaffolds have shown efficacy in inhibiting proteases associated with neurodegenerative diseases and kinases overexpressed in cancer cells. The compound under discussion is being investigated as a potential lead molecule in these areas.

In vitro studies have begun to unravel the mechanistic aspects of N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide's biological activity. Preliminary data suggest that it interacts with specific targets by modulating enzyme activity or receptor binding affinity. These interactions are critical for understanding how the compound exerts its effects and for identifying potential side effects or off-target interactions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These synthetic strategies are essential for producing enough material for both preclinical studies and future clinical trials.

The pharmaceutical industry is increasingly interested in developing drugs with improved pharmacokinetic profiles. N-(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro strong >-1,3-benzothiazol-< strong > oundthiophene -carboxamide strong >) has shown promise in this regard due to its balanced solubility and metabolic stability. These properties are crucial for ensuring that the drug reaches its target site effectively and remains active long enough to produce a therapeutic effect.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in humans. Early results are encouraging, with no significant adverse effects observed at tested doses. However, further studies are needed to confirm these findings and to determine the optimal dosing regimen. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound through the drug development pipeline.

The impact of this research extends beyond immediate therapeutic applications. It contributes to our fundamental understanding of how heterocyclic compounds interact with biological systems. This knowledge can be leveraged to design new molecules with enhanced efficacy and reduced toxicity. The development of N-(< strong > oundthiophene ) -carboxamide as a lead structure exemplifies how interdisciplinary approaches can drive innovation in medicinal chemistry.

In conclusion, N-(< strong > Z) ) - oundthiophene ) -carboxamide (CAS No.< strong > 895452 ) ) is a promising candidate for future therapeutic use. Its unique structural features and favorable pharmacokinetic properties make it an attractive molecule for further investigation. As research continues to uncover its potential benefits, this compound may play a significant role in addressing unmet medical needs across various disease areas. p >